Cas no 69432-40-2 (2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine)

• Product Name: 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine
• CAS No: 69432-40-2
• MF: C₁₆H₉Cl₆N₃O
• MW: 471.980157613754
• CID: 508195
• PubChem ID: 13981380
• Update Time: 2025-10-21

2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine
• 1,3,5-Triazine, 2-(4-methoxy-1-naphthalenyl)-4,6-bis(trichloromethyl)-
• 2-(4-methoxynaphthyl)-4,6-bis-(trichloromethyl)-1,3,5-triazine
• AGN-PC-0000KN
• AK-88335
• ANW-67354
• CTK8C1842
• KB-163033
• KB-222945
• 2-(4'-Methoxynaphthyl)-4,6-bis(trichloromethyl)-1,3,5-triazine
• BU 1557
• TAZ 106
• SB73300
• 2-(4-METHOXY-1-NAPHTHYL)-4,6-BIS(TRICHLOROMETHYL)-1,3,5-TRIAZINE
• FT-0756491
• 69432-40-2
• SCHEMBL62367
• AMY21947
• DTXSID20553765

• MDL： MFCD04038083
• Inchi： 1S/C16H9Cl6N3O/c1-26-11-7-6-10(8-4-2-3-5-9(8)11)12-23-13(15(17,18)19)25-14(24-12)16(20,21)22/h2-7H,1H3
• InChI Key： FVNIIPIYHHEXQA-UHFFFAOYSA-N
• SMILES： ClC(C1N=C(C(Cl)(Cl)Cl)N=C(C2C=CC(=C3C=CC=CC=23)OC)N=1)(Cl)Cl

Computed Properties

• Exact Mass: 468.88807
• Monoisotopic Mass: 468.887678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Color/Form: Light yellow or yellowish brown crystals or powders
• Density: 1.599±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (9.0E-4 g/L) (25 ºC),
• PSA: 47.9
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine

Introduction to 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine (CAS No. 69432-40-2)

2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine, also known by its CAS number 69432-40-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazines and is characterized by its unique structural features, including a methoxynaphthalene moiety and trichloromethyl groups. These structural elements contribute to its potential biological activities and make it a subject of interest for various applications.

The chemical structure of 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine is composed of a central triazine ring with substituents that enhance its reactivity and stability. The methoxynaphthalene moiety imparts aromaticity and lipophilicity, which are crucial for its interaction with biological targets. The trichloromethyl groups, on the other hand, are known for their ability to form reactive intermediates under certain conditions, making this compound a versatile reagent in synthetic chemistry.

In recent years, the study of 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising biological activities, including antitumor and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine selectively inhibits the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival.

Beyond its antitumor activity, 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine has also been investigated for its antimicrobial properties. A research team from the University of California reported that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential enzymes. These findings suggest that 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine could be a valuable candidate for developing new antimicrobial agents.

The synthesis of 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine typically involves multistep reactions starting from readily available precursors. One common approach is to react 4-methoxynaphthalene with cyanuric chloride in the presence of a base to form the desired triazine derivative. The reaction conditions are carefully optimized to ensure high yields and purity. Advances in synthetic methods have made it possible to produce this compound on a larger scale for further research and development.

In addition to its biological activities, the physical and chemical properties of 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine have been extensively studied. It is a solid at room temperature with a melting point ranging from 80°C to 85°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it is insoluble in water. These properties are important considerations for its use in various applications.

The safety profile of 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine has also been evaluated in several studies. While it is generally considered safe for laboratory use when proper handling procedures are followed, precautions should be taken due to the presence of trichloromethyl groups. These groups can release toxic gases when exposed to high temperatures or strong acids. Therefore, it is recommended to handle this compound in well-ventilated areas and use appropriate personal protective equipment (PPE).

In conclusion, 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine (CAS No. 69432-40-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing compound.